2-{[1-(2-oxo-2-piperidin-1-ylethyl)-1H-indol-3-yl]thio}-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C24H24F3N3O2S/c25-24(26,27)17-7-6-8-18(13-17)28-22(31)16-33-21-14-30(20-10-3-2-9-19(20)21)15-23(32)29-11-4-1-5-12-29/h2-3,6-10,13-14H,1,4-5,11-12,15-16H2,(H,28,31)
• InChI Key: KNKNCNCJYYYYAX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)SCC(=O)NC4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C24H24F3N3O2S
• Molecular Weight: 475.5 g/mol

Description

2-{[1-(2-oxo-2-piperidin-1-ylethyl)-1H-indol-3-yl]thio}-N-[3-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C24H24F3N3O2S and its molecular weight is 475.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Spectral Analysis

Compounds bearing similar structural motifs, such as those with piperidine, acetamide, and indole groups, are synthesized through complex chemical processes. For instance, Khalid et al. (2016) detail the synthesis of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, showcasing a methodological approach to crafting compounds with potential biological activities through a series of chemical reactions, including the use of benzenesulfonyl chloride and ethyl isonipecotate, leading to various N-substituted derivatives (Khalid et al., 2016).

Biological Activities and Therapeutic Potentials

Research into compounds with similar structural elements has demonstrated a range of biological activities, which might hint at the potential uses of 2-{[1-(2-oxo-2-piperidin-1-ylethyl)-1H-indol-3-yl]thio}-N-[3-(trifluoromethyl)phenyl]acetamide:

• Antibacterial Properties : Synthesized compounds with acetamide and piperidine moieties have been shown to exhibit moderate to significant antibacterial activities against both Gram-positive and Gram-negative bacteria, suggesting potential for therapeutic applications in combating bacterial infections (Khalid et al., 2016).
• Anticancer Effects : Eldeeb et al. (2022) explored the cytotoxic effects of sulfonamide-derived isatins on hepatocellular carcinoma cell lines, indicating that compounds with sulfonamide and piperidine groups could have significant anticancer potential, particularly against liver cancer (Eldeeb et al., 2022).
• Gastroprotective and Antihistaminic Activities : Compounds featuring the piperidine and acetamide moieties have demonstrated gastroprotective and antihistaminic activities, suggesting their utility in the development of new treatments for gastric disorders and allergies, respectively (Hirakawa et al., 1998).

Mechanism of Action

Target of action

The compound contains an indole nucleus, which is found in many important synthetic drug molecules and binds with high affinity to multiple receptors . The piperidine ring is a common feature in many bioactive compounds and drugs, suggesting that it may interact with biological targets.

Biochemical pathways

Indole derivatives are known to interact with a wide range of biochemical pathways due to their broad-spectrum biological activities .

Result of action

Given the broad range of activities associated with indole derivatives, it’s likely that this compound could have multiple effects at the molecular and cellular level .